Cas no 62821-46-9 (2-Furancarbonitrile, 5-(3,4-dimethoxyphenyl)-)

• Product Name: 2-Furancarbonitrile, 5-(3,4-dimethoxyphenyl)-
• CAS No: 62821-46-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 430428
• PubChem ID: 21437375
• Update Time: 2025-04-19

2-Furancarbonitrile, 5-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbonitrile, 5-(3,4-dimethoxyphenyl)-
• 5-(3,4-dimethoxyphenyl)furan-2-carbonitrile
• SCHEMBL11709937
• DTXSID80613874
• 62821-46-9

• Inchi： 1S/C13H11NO3/c1-15-12-5-3-9(7-13(12)16-2)11-6-4-10(8-14)17-11/h3-7H,1-2H3
• InChI Key： MZTZGBKDBBDPFY-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC=C1C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.39